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3-(4-Chlorophenyl)-2',3'-
Compound Name:

dichloropropiophenone
CAS No.: 898788-39-1
Cat. No.: B3023829

Get Quote

An In-depth Technical Guide to 3-(4-Chlorophenyl)-2',3'-dichloropropiophenone

Introduction

3-(4-Chlorophenyl)-2',3'-dichloropropiophenone is a halogenated aromatic ketone. While
this specific molecule is not extensively documented in publicly available literature, its structural
motifs—a dichlorinated phenyl ring and a chlorophenyl-substituted propionyl chain—suggest its
potential as a valuable intermediate in organic synthesis, particularly in the development of
novel pharmaceutical and agrochemical agents. The presence of multiple chlorine atoms can
significantly influence the molecule's physicochemical properties and biological activity, making
it a compound of interest for researchers in medicinal chemistry and materials science.

This guide provides a comprehensive technical overview of 3-(4-Chlorophenyl)-2',3'-
dichloropropiophenone, including its predicted molecular structure and properties, a plausible
synthetic route with a detailed experimental protocol, predicted spectroscopic data for
characterization, a discussion of potential applications based on analogous compounds, and
essential safety and handling information.
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Molecular Structure and Physicochemical
Properties

The formal IUPAC name for this compound is 1-(2,3-dichlorophenyl)-3-(4-chlorophenyl)propan-
1-one. The structure consists of a 1-(2,3-dichlorophenyl)propan-1-one backbone with a 4-
chlorophenyl substituent at the 3-position.

Molecular Structure Diagram

Caption: 2D structure of 3-(4-Chlorophenyl)-2',3'-dichloropropiophenone.

Predicted Physicochemical Properties

The following table summarizes the predicted physicochemical properties of 3-(4-
Chlorophenyl)-2',3'-dichloropropiophenone based on its structure and data from analogous

compounds.

Property Predicted Value

Molecular Formula C15H11CIs0

Molecular Weight 313.61 g/mol

Appearance White to off-white solid

Melting Point 95-110 °C

Boiling Point > 400 °C (decomposes)
Soluble in chlorinated solvents (DCM,

Solubility chloroform), ethers (THF, diethyl ether), and
acetone. Insoluble in water.

LogP ~4.5

Proposed Synthesis and Characterization

A plausible synthetic route for 3-(4-Chlorophenyl)-2',3'-dichloropropiophenone is a Friedel-
Crafts acylation of 1,2-dichlorobenzene with 3-(4-chlorophenyl)propanoyl! chloride. The latter
can be prepared from 3-(4-chlorophenyl)propanoic acid.
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Synthetic Workflow
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Figure 2: Proposed Synthetic Workflow

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis and characterization.

Detailed Experimental Protocol
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Step 1: Synthesis of 3-(4-chlorophenyl)propanoyl chloride

e To a stirred solution of 3-(4-chlorophenyl)propanoic acid (1.0 eq) in anhydrous
dichloromethane (DCM, 5 mL/mmol) under an inert atmosphere (N2 or Ar), add thionyl
chloride (1.5 eq) dropwise at 0 °C.

» Allow the reaction mixture to warm to room temperature and then heat to reflux for 2 hours.
» Monitor the reaction by TLC until the starting material is consumed.

» Remove the solvent and excess thionyl chloride under reduced pressure to yield the crude 3-
(4-chlorophenyl)propanoyl chloride, which can be used in the next step without further
purification.

Step 2: Friedel-Crafts Acylation

e To a stirred suspension of anhydrous aluminum chloride (AICls, 1.2 eq) in anhydrous 1,2-
dichlorobenzene (10 eq, serving as both reactant and solvent) under an inert atmosphere,
cool the mixture to 0 °C.[1]

e Add a solution of crude 3-(4-chlorophenyl)propanoyl chloride (1.0 eq) in anhydrous 1,2-
dichlorobenzene (2 mL/mmol) dropwise to the cooled suspension.

o After the addition is complete, allow the reaction mixture to slowly warm to room temperature
and stir for 12-16 hours.

e Monitor the reaction by TLC or GC-MS.

o Upon completion, carefully pour the reaction mixture into a flask containing crushed ice and
concentrated HCI (3M). This should be done in a well-ventilated fume hood as HCI gas will
be evolved.[1]

e Separate the organic layer and extract the aqueous layer with DCM (3 x 20 mL).

o Combine the organic layers, wash with saturated NaHCOs solution, then with brine, and dry
over anhydrous NazSOa.

 Filter and concentrate the organic layer under reduced pressure to obtain the crude product.
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Step 3: Purification

» Purify the crude product by column chromatography on silica gel using a gradient of ethyl
acetate in hexanes (e.g., 0% to 10% ethyl acetate) to afford the pure 3-(4-
Chlorophenyl)-2',3'-dichloropropiophenone.

Predicted Spectroscopic Data

The following table outlines the predicted spectroscopic data for the characterization of the title

compound.
Technique Predicted Data
Aromatic protons: & 7.2-7.8 ppm (multiplets,
7H); Methylene protons (a to carbonyl): 6 ~3.4
'H NMR ) Pthylene p ( yl)
ppm (triplet, 2H); Methylene protons ([3 to
carbonyl): 4 ~3.1 ppm (triplet, 2H)
Carbonyl carbon: & ~195 ppm; Aromatic
13C NMR carbons: & 125-140 ppm; Methylene carbons:
~35-45 ppm
C=0 stretch: ~1685; C-Cl stretch: ~750-850;
IR (cm™2)

Aromatic C-H stretch: ~3050-3100

M+ peak with characteristic isotopic pattern for 3
M s ) chlorine atoms (e.g., m/z 312, 314, 316, 318).
ass Spec
P Fragmentation may show loss of chlorophenyl

and dichlorophenyl moieties.

Potential Applications and Biological Significance

Halogenated propiophenones and related chalcones are known to possess a wide range of
biological activities and serve as important synthetic intermediates.

o Pharmaceutical Intermediates: Substituted propiophenones are precursors to various
pharmaceuticals. For instance, they are used in the synthesis of antidepressants and muscle
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relaxants. The specific substitution pattern of 3-(4-Chlorophenyl)-2',3'-
dichloropropiophenone could lead to novel drug candidates.

» Antimicrobial and Antifungal Activity: Chalcones, which can be synthesized from
propiophenones, are known for their antimicrobial and antifungal properties.[2] The presence
of multiple halogen atoms in the target molecule may enhance such activities.[3][4]

e Antitumor Agents: Certain chalcone derivatives have demonstrated significant antitumor
activity.[2] The title compound could serve as a precursor for synthesizing novel chalcones
with potential anticancer properties.

e Agrochemicals: The structural features of this molecule are found in some classes of
pesticides and herbicides. Further derivatization could lead to new agrochemical products.

Safety and Handling

Halogenated aromatic compounds should be handled with care due to their potential toxicity.[5]

[6]7]

Hazard Identification

» Toxicity: May be harmful if swallowed, inhaled, or absorbed through the skin. Potential for
liver toxicity and skin irritation (chloracne) upon prolonged exposure.[5]

e Environmental Hazard: Halogenated organic compounds can be persistent in the
environment.[7]

e Reactivity: Reacts with strong oxidizing agents. The synthesis involves corrosive and water-
reactive reagents.

Recommended Handling Procedures

e Personal Protective Equipment (PPE): Wear safety goggles, a lab coat, and chemical-
resistant gloves (e.g., nitrile) at all times.[8]

» Ventilation: All handling and reactions should be performed in a certified chemical fume
hood.[8]
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o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials.

o Disposal: Dispose of waste in designated halogenated organic waste containers according to
institutional and local regulations. Do not pour down the drain.[8]

Conclusion

While 3-(4-Chlorophenyl)-2',3'-dichloropropiophenone is a novel compound with limited
available data, this guide provides a scientifically grounded framework for its synthesis,
characterization, and handling. Its polychlorinated structure makes it an intriguing target for
researchers in drug discovery and materials science. The predictive information and detailed
protocols herein are intended to serve as a valuable resource for scientists and professionals
exploring the potential of this and similar molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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